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Compound of Interest

Compound Name: 4-(2-Azidoethyl)phenol

Cat. No.: B13589104

For Immediate Implementation by Laboratory Professionals

The proper disposal of 4-(2-Azidoethyl)phenol is a critical safety priority for all researchers,
scientists, and drug development professionals. This compound, with CAS Number 74447-34-
0, is classified as a self-reactive substance and presents significant potential hazards if not
handled and disposed of correctly.[1] Due to its reactive and potentially explosive nature, on-
site chemical neutralization by laboratory personnel is strongly discouraged unless a
specifically validated and peer-reviewed protocol for this exact compound is available. This
guide provides a comprehensive operational plan for the safe collection, storage, and
preparation of 4-(2-Azidoethyl)phenol waste for removal by a licensed hazardous waste
disposal service.

Immediate Safety Protocols & Hazard Assessment

4-(2-Azidoethyl)phenol is an organic azide. Organic azides are known to be sensitive to heat,
light, friction, and shock, and can decompose explosively.[2] The presence of the azido group (-
N3) makes this compound energetically unstable. It is imperative to handle this chemical and
its waste with extreme caution in a controlled laboratory environment, utilizing appropriate
personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles and a face shield.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
o Body Protection: A flame-retardant lab coat.

o Work Area: All handling of 4-(2-Azidoethyl)phenol should be conducted in a certified
chemical fume hood.

Quantitative Data Summary

The following table summarizes key identifiers and hazard information for 4-(2-

Azidoethyl)phenol.

Property Value Source

CAS Number 74447-34-0 [2]

Molecular Formula C8HIN3O [3]
UN3223 (Self-reactive liquid,

UN Number [1]
type C)

Storage Temperature 2°C-8°C [1]
H226, H242, H301, H372,

GHS Hazard Statements [1]

EUHOO01

Step-by-Step Disposal Protocol

This protocol outlines the procedure for the safe accumulation and preparation of 4-(2-
Azidoethyl)phenol waste for professional disposal.

Materials Required:

» Designated hazardous waste container (chemically compatible, e.g., glass or polyethylene,
with a screw-top cap).

e Secondary containment bin.

e Hazardous waste labels.
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e Appropriate PPE (as listed above).

Procedure:

o Designate a Waste Container:

o Select a clean, dry, and chemically compatible container with a secure screw-top cap.

o The container must be clearly labeled as "Hazardous Waste: 4-(2-Azidoethyl)phenol".

o Do not use containers with metal caps or any metal components that may come into
contact with the waste.

e Segregate the Waste Stream:

o Collect waste 4-(2-Azidoethyl)phenol and any materials contaminated with it (e.g.,
pipette tips, gloves, absorbent paper) in the designated waste container.

o Crucially, do not mix this waste with any other chemical waste streams, especially acidic
solutions.[2][4] Contact with acids can generate highly toxic and explosive hydrazoic acid.

[2]14]

o Avoid contamination with heavy metals, as this can form highly shock-sensitive metal
azides.[4][5]

o Safe Collection and Storage:

[¢]

Keep the waste container securely closed at all times, except when adding waste.

[¢]

Store the waste container in a designated, cool, and dark satellite accumulation area,
away from heat sources, light, and physical shock.[5]

[e]

The container must be placed within a secondary containment bin to prevent spills.

[e]

Adhere to your institution's limits for hazardous waste accumulation volume and time.

» Arrange for Professional Disposal:
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o Once the waste container is full or the accumulation time limit is reached, contact your
institution's Environmental Health & Safety (EHS) department or a licensed hazardous
waste disposal contractor to arrange for pickup.

o Provide the contractor with the full chemical name, CAS number, and all available hazard
information.

o Follow all instructions from the disposal company regarding final packaging and labeling
for transport.

o Decontamination of Empty Containers:

o Empty containers that previously held 4-(2-Azidoethyl)phenol must be triple-rinsed with a
suitable solvent (e.g., ethanol or isopropanol).

o The rinsate from the first rinse must be collected and disposed of as hazardous waste in
the designated 4-(2-Azidoethyl)phenol waste container.[6]

o After triple-rinsing and allowing the container to air dry in a fume hood, deface the original
label and dispose of the container according to your institution's policies.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-(2-
Azidoethyl)phenol.
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Disposal Workflow for 4-(2-Azidoethyl)phenol
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Caption: Disposal Workflow for 4-(2-Azidoethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13589104?utm_src=pdf-custom-synthesis
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/swp004_azides.pdf
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sodium-azide-organic-azides_0.docx
https://ehs.stanford.edu/reference/information-azide-compounds
https://ehs.stanford.edu/reference/information-azide-compounds
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://research.columbia.edu/procedures-vacating-laboratory
https://www.benchchem.com/product/b13589104#4-2-azidoethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b13589104#4-2-azidoethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b13589104#4-2-azidoethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b13589104#4-2-azidoethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13589104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13589104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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